Correction: Modification of Li2MnSiO4 cathode materials for lithium-ion batteries: a review
Journal of Materials Chemistry A Pub Date: 2017-09-27 DOI: 10.1039/C7TA90203D
Abstract
Correction for ‘Modification of Li2MnSiO4 cathode materials for lithium-ion batteries: a review’ by Qiaohuan Cheng et al., J. Mater. Chem. A, 2017, 5, 10772–10797.
Recommended Literature
- [1] Making accessible soluble silicon-containing polynorbornenes: hydrosilylation of vinyl-addition poly(5-vinyl-2-norbornene)†
- [2] Contents
- [3] Insights into the interfacial structure–function of poly(ethylene glycol)-decorated peptide-stabilised nanoscale emulsions†
- [4] Mild-heat-inducible sequentially released liposomal complex remodels the tumor microenvironment and reinforces anti-breast-cancer therapy†
- [5] A rapid, sensitive and label-free sensor for Hg(ii) ion detection based on blocking of cysteine-quenching of fluorescent poly(thymine)-templated copper nanoparticles
- [6] Chemical stimulus-responsive supramolecular hydrogel formation and shrinkage of a hydrazone-containing short peptide derivative†
- [7] Calcination-influenced interfacial structures and gas-sensing properties of multi-walled carbon nanotube–tin oxide p–n heterojunctions
- [8] Overlooked aza-S(iv) motifs: synthesis and transformations of sulfinamidines and sulfinimidate esters
- [9] A facile colorimetric assay for determination of salicylic acid in tobacco leaves using titanium dioxide nanoparticles†
- [10] Coordination polymers built up from an s-tetrazine derived ligand and rare-earth ions: from a sequential dimensional expansion to organic–inorganic energy transfer†
